![molecular formula C10H9N5 B1525104 3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile CAS No. 1306604-22-7](/img/structure/B1525104.png)
3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile
Overview
Description
The compound “3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile” is a heterocyclic compound. Heterocyclic compounds, especially those containing nitrogen atoms like 1,2,4-triazoles, have been shown to have significant effects on the process of discovering new structures for pharmaceutical applications . They are extensively observed in nature and metabolic systems which are vital for living creatures .
Synthesis Analysis
The synthesis of 1,2,4-triazole-containing scaffolds, which are unique heterocyclic compounds, can be achieved using 3-amino-1,2,4-triazole . This compound is an effective mono- or bi-nucleophile in controlled multidirectional reactions that lead to the synthesis of a variety of heterocycles .Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles, including “3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile”, is unique and has properties that make them useful in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazoles, including “3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile”, are diverse. The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity . Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes .Scientific Research Applications
Pharmaceutical Drug Development
The presence of the pyrazole and aminophenyl groups in 3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile makes it a valuable scaffold in pharmaceutical chemistry. It can be used to synthesize 1,2,4-triazole-containing scaffolds , which are present in a range of pharmaceuticals and biologically active compounds. These scaffolds have shown efficacy in drug-discovery studies against cancer cells, microbes, and various diseases .
Antimicrobial Agents
Compounds containing the 1,2,4-triazole ring , which can be synthesized from the given compound, exhibit significant antibacterial activity. This is particularly important in the context of the global spread of drug-resistant bacteria, making the development of new antimicrobial agents a high priority. The triazole ring is known for its multidirectional biological activity, which includes combating critical-priority bacteria .
Material Sciences
In material sciences, the structural properties of 3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile can be exploited to create new materials with unique characteristics. The nitrogen-containing heterocycles are extensively observed in nature and are vital for living creatures, which makes them suitable for applications in material sciences .
Organic Catalysts
The compound can serve as a precursor for the synthesis of 1,2,4-triazoles , which operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors. These interactions are essential for the compound’s role as an organic catalyst in various chemical reactions .
Anticancer Research
The pyrazole and triazole moieties are known to exhibit anticancer activities. The compound’s derivatives can be designed to target specific cancer cells, providing a pathway for the development of new anticancer drugs .
Agrochemistry
In agrochemistry, the derivatives of 3-amino-1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile can be used to develop new pesticides and herbicides. The triazole ring’s properties make it an effective component in the formulation of compounds that can protect crops from various pests and diseases .
Mechanism of Action
Target of Action
It is known that similar compounds, such as 1,2,4-triazoles, interact with various biological receptors through hydrogen-bonding and dipole interactions .
Mode of Action
It is known that similar compounds, such as 1,2,4-triazoles, operate as main pharmacophores, interacting with biological receptors through hydrogen-bonding and dipole interactions .
Biochemical Pathways
Compounds containing the 1,2,4-triazole ring are known to have significant effects on various biochemical pathways, contributing to their widespread potential pharmaceutical activity .
Pharmacokinetics
The compound’s molecular weight, which is a key factor influencing its pharmacokinetic properties, is known .
Result of Action
It is known that similar compounds, such as 1,2,4-triazoles, have widespread potential pharmaceutical activity, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .
Action Environment
It is known that similar compounds, such as 1,2,4-triazoles, have a broad range of therapeutic applications across various scientific disciplines .
properties
IUPAC Name |
3-amino-1-(4-aminophenyl)pyrazole-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N5/c11-5-7-6-15(14-10(7)13)9-3-1-8(12)2-4-9/h1-4,6H,12H2,(H2,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQCAFPXSADHHFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)N2C=C(C(=N2)N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301208315 | |
Record name | 1H-Pyrazole-4-carbonitrile, 3-amino-1-(4-aminophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301208315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1306604-22-7 | |
Record name | 1H-Pyrazole-4-carbonitrile, 3-amino-1-(4-aminophenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1306604-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-4-carbonitrile, 3-amino-1-(4-aminophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301208315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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